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Compound of Interest

Compound Name: beta-Ocimene

Cat. No.: B7771426

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-species comparison of beta-ocimene synthase
gene sequences, offering insights into their evolutionary relationships and structural
characteristics. Beta-ocimene, a monoterpene volatile, plays crucial roles in plant defense and
insect communication, making its synthesizing enzyme, beta-ocimene synthase, a molecule of
significant interest for applications in pest control and pharmacology.

Quantitative Data Summary

The following table summarizes key quantitative data for beta-ocimene synthase and related
monoterpene synthase proteins from representative species across different kingdoms.
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Phylogenetic Relationships of Terpene Synthases

The evolutionary relationships between the selected terpene synthase proteins were inferred

using phylogenetic analysis. The resulting cladogram illustrates the clustering of these proteins

based on their amino acid sequence similarity.
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¢ To cite this document: BenchChem. [A Comparative Guide to Beta-Ocimene Synthase Gene
Sequences Across Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7771426#cross-species-comparison-of-beta-
ocimene-synthase-gene-sequences]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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